Cas no 106308-55-8 (1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-,dimethyl ester)

• Product Name: 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-,dimethyl ester
• CAS No: 106308-55-8
• MF: C₁₃H₁₂FN₃O₄
• MW: 293.250486373901
• CID: 1181627
• Update Time: 2024-08-05

1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-,dimethyl ester
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-, 4,5-dimethyl ester

• Inchi： 1S/C13H12FN3O4/c1-20-12(18)10-11(13(19)21-2)17(16-15-10)7-8-5-3-4-6-9(8)14/h3-6H,7H2,1-2H3
• InChI Key： YNQOPEURYRMULB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(C(OC)=O)=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 293.08126

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 414.9±55.0 °C(Predicted)
• PSA: 83.31
• pka: -3.24±0.12(Predicted)